Cas no 1361812-51-2 (5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl)

• Product Name: 5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl
• CAS No: 1361812-51-2
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4993776
• Update Time: 2025-05-25

5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-8-2-4-12(19-13(17)18)9(6-8)7-1-3-10(15)11(16)5-7/h1-6,13H
• InChI Key： XPMCQIVVIHHXHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC(=C(C=1)Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl

5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl (CAS No. 1361812-51-2): A Comprehensive Overview

The compound 5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl (CAS No. 1361812-51-2) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential uses in various fields such as materials science, pharmaceuticals, and electronics. The biphenyl core of this molecule consists of two benzene rings connected by a single bond, providing a rigid and planar structure that is crucial for its electronic behavior.

The substituents on the biphenyl ring play a significant role in determining the compound's properties. The 5'-chloro group introduces electron-withdrawing effects, which can influence the molecule's reactivity and stability. Similarly, the 3,4-dichloro groups further enhance the electron-deficient nature of the aromatic system, making it more susceptible to nucleophilic attacks. The 2'-difluoromethoxy group adds a layer of complexity by introducing both electron-withdrawing (due to the fluorine atoms) and electron-donating (due to the methoxy group) effects, creating a balance that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of 5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl in advanced materials science applications. Researchers have explored its use as a building block for constructing functional materials such as organic semiconductors and optoelectronic devices. The compound's ability to form self-assembled monolayers (SAMs) has been particularly promising, as SAMs are essential components in nanotechnology and surface chemistry.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its unique structure allows for interactions with various biological targets, making it a candidate for designing drugs with specific therapeutic effects. For instance, studies have demonstrated its ability to modulate ion channels, which are critical for cellular communication and are implicated in numerous diseases such as epilepsy and heart conditions.

The synthesis of 5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The key steps typically include Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Studies have shown that 5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a primary pathway. However, its persistence in aquatic environments remains a concern, necessitating further research into its environmental impact.

In conclusion, 5'-Chloro-3,4-dichloro-2'-difluoromethoxy-biphenyl (CAS No. 1361812-51-2) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in materials science, pharmacology, and environmental chemistry. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.